Cas no 1610949-24-0 (2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide)

• Product Name: 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide
• CAS No: 1610949-24-0
• MF: C₁₁H₁₁BrF₃NO
• MW: 310.110352754593
• MDL: MFCD31654414
• CID: 5094978
• Update Time: 2026-03-02

2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide
• 2-bromo-N-[[4-(trifluoromethyl)phenyl]methyl]propanamide
• 2-bromo-N-{[4-(trifluoromethyl)phenyl]methyl}propanamide

• MDL： MFCD31654414
• Inchi： 1S/C11H11BrF3NO/c1-7(12)10(17)16-6-8-2-4-9(5-3-8)11(13,14)15/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key： QWKAGADFMUIGLH-UHFFFAOYSA-N
• SMILES： BrC(C)C(NCC1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide

Comprehensive Overview of 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide (CAS No. 1610949-24-0)

2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide (CAS No. 1610949-24-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a bromo substituent and a trifluoromethyl group, which are known to enhance bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its propanamide backbone also makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide has surged, driven by their applications in medicinal chemistry. Fluorine incorporation often improves a compound's lipophilicity and binding affinity, making it a hotspot in drug design. This compound’s CAS No. 1610949-24-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, its benzyl moiety offers opportunities for further functionalization, aligning with the growing trend of structure-activity relationship (SAR) studies.

The synthesis of 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide typically involves the reaction of 4-(trifluoromethyl)benzylamine with 2-bromopropanoyl chloride, a process optimized for high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure. Given the rising interest in sustainable chemistry, researchers are also investigating greener synthetic routes, including catalytic methods and solvent-free reactions, to reduce environmental impact.

Beyond pharmaceuticals, 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide has potential applications in material science. Its trifluoromethyl group contributes to thermal stability, making it a candidate for high-performance polymers. The compound’s bromo functionality allows for further cross-coupling reactions, a topic frequently discussed in organic synthesis forums. This dual reactivity positions it as a valuable tool for molecular diversification.

From an industrial perspective, scalability and cost-effectiveness are critical considerations for CAS No. 1610949-24-0. Manufacturers are optimizing large-scale production to meet the needs of contract research organizations (CROs) and academic laboratories. Quality control protocols, including HPLC analysis and residual solvent testing, ensure compliance with regulatory standards. The compound’s stability under various storage conditions is another area of active investigation.

In summary, 2-Bromo-N-[4-(trifluoromethyl)benzyl]propanamide (CAS No. 1610949-24-0) represents a multifaceted compound with broad applicability. Its integration into drug discovery pipelines and material innovation underscores its importance in modern chemistry. As research progresses, this molecule is poised to play a pivotal role in addressing challenges in healthcare and sustainable technology.